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Compound of Interest

Compound Name: Molybdenum telluride

Cat. No.: B1676703

For researchers, scientists, and drug development professionals working with Molybdenum
telluride (MoTe2), ensuring a safe laboratory environment is paramount. This guide provides
essential, immediate safety and logistical information, including detailed operational and
disposal plans, to facilitate the safe handling of this material.

Chemical Identifier and Physical Properties

Property Value

Chemical Name Molybdenum ditelluride
Synonyms Molybdenum (IV) telluride
CAS Number 12058-20-7

Chemical Formula MoTe2

Metallic black or black/lead-gray solid crystal.[1]

Appearance o]

Physical State Solid Crystal.[1]
Odor Not known.[1]
Solubility in water Insoluble.[2]
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Hazard Identification and Personal Protective
Equipment (PPE)

Molybdenum telluride is classified as toxic if swallowed and harmful if inhaled.[1] Adherence

to proper PPE protocols is critical to mitigate risks.

Hazard Classification

Hazard Category
Acute toxicity (Oral) Category 3.
Acute toxicity (Inhalation) Category 4.

Recommended Personal Protective Equipment (PPE)

Protection Type Recommended Equipment

Safety glasses with side shields or goggles.[3]

Eye/Face Protection Use a face shield if there is a splash potential.[4]

[5]

Chemical-resistant gloves (inspect before use).

_ _ [3] Body protection should be chosen based on
Skin Protection )

the concentration and amount of the dangerous

substance at the specific workplace.[1]

Use a respirator if ventilation is insufficient or
when dust is generated.[3] For nuisance levels
of dust, a type N95 (US) or type P1 (EN 143)

dust mask can be used.[3]

Respiratory Protection

Procedural Guidance for Safe Handling and
Emergencies

A systematic approach to handling and emergency preparedness is crucial for a safe laboratory

environment.
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Operational Plan: Step-by-Step Handling Protocol

e Preparation:
o Ensure a well-ventilated work area, preferably a fume hood.
o Have an eyewash station and safety shower readily accessible.[1]
o Inspect all PPE for integrity before use.[3]

e Handling:

[e]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1]

o

Avoid contact with skin and eyes.[1]

[¢]

Do not eat, drink, or smoke when using this product.

[¢]

Wash hands thoroughly after handling, before breaks, and at the end of the workday.[1]
o Storage:

o Store in a well-ventilated, dry place.

o Keep the container tightly closed.[1]

o Store in a locked-up area accessible only to authorized personnel.

o As the product is sensitive to air, heat, and moisture, handle and store under an inert gas
like nitrogen.[1]

Emergency Plan: Step-by-Step Response

 In Case of Inhalation:
o Remove the person to fresh air and keep them comfortable for breathing.[1]

o If the person is not breathing, provide artificial respiration.[1]
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o Call a POISON CENTER or doctor.[1]

e |n Case of Skin Contact:

o Wash the affected area with soap and plenty of water for at least 15 minutes.[1]

o Remove contaminated clothing and shoes.[1]

o Seek medical attention if irritation develops or persists.[3]

e In Case of Eye Contact:

o Rinse eyes cautiously with water for at least 15 minutes.[1]

o Remove contact lenses, if present and easy to do. Continue rinsing.[1]

o Immediately call a POISON CENTER or doctor.[1]

 In Case of Ingestion:

o Immediately call a POISON CENTER or doctor.[1]

o Rinse the mouth with water.[1]

e In Case of a Spill:

[¢]

Evacuate the area and ensure adequate ventilation.

[e]

Avoid creating dust.

o

Sweep up the spilled substance and place it into a suitable, closed container for disposal.

[3]

o

Do not let the product enter drains.

Disposal Plan

Dispose of Molybdenum telluride and its containers in accordance with local, state, and
national legislation.[1] Waste material should be handled as hazardous waste and sent to a
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licensed recycler, reclaimer, or incinerator.[1][3] Do not mix with other waste.

Workflow Diagrams

Molybdenum Telluride: Handling and Emergency Workflow

Safe Handling Protocol
Emergency Response Plan

1. Preparation
- Work in fume hood
- Check safety equipment
- Inspect PPE

'

- Avoidzi;:;gﬂ{;’,‘,?wmm Inhalation Skin Contact: Eye Contact Ingestion:
- No eating/drinking/smokin Evacuate & Ventilate - Move to fresh air - Wash with soap & water - Rinse with water for 15 min - Rinse mouth
- Wash%ands after use 9 - Artificial respiration if needed - Remove contaminated clothing - Remove contact lenses - DO NOT induce vomiting

'

3. Storage
- Well-ventilated, dry area Contain Spill
- Tightly closed container - Avoid dust

Spill Oceurs

Seek Immediate

- Store locked up - Sweep into container Medical Attention

- Store under inert gas
Dispose of Waste

Click to download full resolution via product page

Caption: A workflow diagram illustrating the safe handling and emergency response procedures
for Molybdenum telluride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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